molecular formula C16H20N2O4S B8715611 Diethyl 2,6-dimethyl-4-(1,3-thiazol-2-YL)-1,4-dihydro-3,5-pyridinedicarboxylate CAS No. 80858-71-5

Diethyl 2,6-dimethyl-4-(1,3-thiazol-2-YL)-1,4-dihydro-3,5-pyridinedicarboxylate

Cat. No. B8715611
CAS RN: 80858-71-5
M. Wt: 336.4 g/mol
InChI Key: IJHIPXOSVHYOIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Diethyl 2,6-dimethyl-4-(1,3-thiazol-2-YL)-1,4-dihydro-3,5-pyridinedicarboxylate is a useful research compound. Its molecular formula is C16H20N2O4S and its molecular weight is 336.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

80858-71-5

Molecular Formula

C16H20N2O4S

Molecular Weight

336.4 g/mol

IUPAC Name

diethyl 2,6-dimethyl-4-(1,3-thiazol-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate

InChI

InChI=1S/C16H20N2O4S/c1-5-21-15(19)11-9(3)18-10(4)12(16(20)22-6-2)13(11)14-17-7-8-23-14/h7-8,13,18H,5-6H2,1-4H3

InChI Key

IJHIPXOSVHYOIA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(NC(=C(C1C2=NC=CS2)C(=O)OCC)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The following compounds were obtained in an analogous manner: (b) 2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid dimethyl ester, (c) 2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid diisopropyl ester, (d) 2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid dibutyl ester, (e) 2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid dipropyl ester and (f) 2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid diisobutyl ester.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid diisopropyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid dibutyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid dipropyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
2,6-dimethyl-4-thiazol-2-yl-1,4-dihydropyridine-3,5-dicarboxylic acid diisobutyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.